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An In-depth Technical Guide to (+)-Bromocyclen
For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-Bromocyclen is a chiral organochlorine insecticide belonging to the cyclodiene group.

While the racemic mixture has been a subject of environmental and toxicological studies,

detailed information on the individual enantiomers is limited in publicly available scientific

literature. This technical guide provides a comprehensive overview of the chemical structure of

bromocyclen, a proposed enantioselective synthetic pathway, a detailed analytical protocol for

the separation of its enantiomers, and its putative mechanism of action. Due to the scarcity of

data on the specific enantiomers, this guide also draws upon information available for the

racemic mixture and related cyclodiene insecticides to provide a broader context for

researchers.

Chemical Structure and Physicochemical Properties
Bromocyclen, systematically named 5-(bromomethyl)-1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-

2-ene, is a chiral molecule that exists as a pair of enantiomers. The general chemical structure

is depicted below.

Chemical Structure of Bromocyclen
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Caption: 2D representation of the chemical structure of Bromocyclen.

The IUPAC name for the racemic mixture is rac-(1R,4S,5Ξ)-5-(bromomethyl)-1,2,3,4,7,7-

hexachlorobicyclo[2.2.1]hept-2-ene[1]. However, the definitive absolute configuration

corresponding to the (+)-enantiomer has not been conclusively established in the reviewed

literature. Chiral molecules are non-superimposable mirror images of each other, and their

biological activities can differ significantly[1].

Physicochemical Properties of Bromocyclen (Racemic Mixture)

Property Value Reference

Molecular Formula C₈H₅BrCl₆ [2]

Molecular Weight 393.75 g/mol [2]

CAS Number 1715-40-8 [3][4]

Appearance
Typically exists as a solid at

room temperature
[2]

Boiling Point 372.8 °C at 760 mmHg [2]

Density 1.95 g/cm³ [2]

Vapor Pressure 2.0 x 10⁻⁵ mmHg at 25°C [2]

LogP 0.305 [2]

Enantioselective Synthesis
A validated enantioselective synthesis for (+)-Bromocyclen is not readily available in peer-

reviewed literature. However, a proposed synthetic route for the synthesis of (-)-Bromocyclen

has been outlined, which can serve as a foundational methodology for obtaining the individual

enantiomers. The key step in this proposed synthesis is an asymmetric Diels-Alder reaction.

Proposed Enantioselective Synthetic Pathway for (-)-Bromocyclen
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Reactants

Reaction Conditions

Key Reaction ProductHexachlorocyclopentadiene

Asymmetric
Diels-Alder Reaction

Allyl Bromide

Chiral Lewis Acid Catalyst
(e.g., Chiral Oxazaborolidine)

Anhydrous Dichloromethane

(-)-Bromocyclen
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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